N-(3-chloro-4-methylphenyl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C9H7ClF3NO/c1-5-2-3-6(4-7(5)10)14-8(15)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key: QAYBTXGTTUWWHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(F)(F)F)Cl
• Molecular Formula: C9H7ClF3NO
• Molecular Weight: 237.60 g/mol
• CAS No.: 64694-83-3

Description

N-(3-chloro-4-methylphenyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C9H7ClF3NO and its molecular weight is 237.61. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Biological Effects and Environmental Impact

• Biological Effects of Acetamide Derivatives : A review updated information on the biological consequences of exposure to acetamide and its derivatives, highlighting their commercial importance and diverse biological responses (Kennedy, 2001) source.
• Toxicity of Antimicrobial Compounds : The occurrence, toxicity, and degradation of triclosan, a synthetic antibacterial agent, were reviewed, discussing its environmental detection and impact on aquatic organisms and the risk of resistant bacteria emergence (Bedoux et al., 2012) source.
• Nitrogenous Disinfection By-Products in Drinking Water : This paper reviews the presence and control of nitrogenous disinfection by-products (N-DBPs) in drinking water, emphasizing their genotoxicity and cytotoxicity compared to regulated DBPs (Bond et al., 2011) source.

Chemical Properties and Synthesis

• Synthesis and Applications of Fluorinated Compounds : A comprehensive review on trifluoromethyl substituents in antitubercular drug design, highlighting the role of fluorinated groups in enhancing pharmacodynamic and pharmacokinetic properties of antitubercular agents (Thomas, 1969) source.
• Genotoxicity of Chlorophenoxyacetic Acid : An examination of the genotoxicity of 4-chloro-2-methylphenoxyacetic acid (MCPA), demonstrating its non-genotoxic nature in vivo, consistent with its lack of carcinogenicity in rats and mice (Elliott, 2005) source.